Cas no 596105-94-1 (2H-Benzimidazol-2-one, 1-(hexahydro-1H-azepin-4-yl)-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one, 1-(hexahydro-1H-azepin-4-yl)-1,3-dihydro-
• CAS No: 596105-94-1
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 1615651
• Update Time: 2024-09-11

2H-Benzimidazol-2-one, 1-(hexahydro-1H-azepin-4-yl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1-(hexahydro-1H-azepin-4-yl)-1,3-dihydro-

• Inchi： 1S/C13H17N3O/c17-13-15-11-5-1-2-6-12(11)16(13)10-4-3-8-14-9-7-10/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,17)
• InChI Key： MNCHMKYYFOQPBZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCCNCC2)C2=CC=CC=C2N1

Computed Properties

• Exact Mass: 231.13731
• Monoisotopic Mass: 231.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• PSA: 44.37
• pka: 12.10±0.30(Predicted)